Cas no 27542-14-9 (2-Butenoic acid,2-methyl-,2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (2Z)-(+)-)

• Product Name: 2-Butenoic acid,2-methyl-,2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (2Z)-(+)-
• CAS No: 27542-14-9
• MF: C₂₁H₂₂O₇
• MW: 386.395186901093
• CID: 270705
• PubChem ID: 24094122
• Update Time: 2024-02-29

2-Butenoic acid,2-methyl-,2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (2Z)-(+)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-methyl-,2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (2Z)-(+)-
• 2-Butenoicacid, 2-methyl-, 2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propylester, (Z)-(+)-
• 7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2,3-dihydroxy-3-methylbutoxy)-,2-methylcrotonate, (Z)- (8CI)
• Crotonic acid, 2-methyl-, 2-ester with9-(2,3-dihydroxy-3-methylbutoxy)-7H-furo[3,2-g][1]benzopyran-7-one, (Z)- (8CI)
• Tomazin
• (+)-Tomazine
• Tomazine
• 2-Butenoic acid, 2-methyl-, 2-hydroxy-2-methyl-1-[[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]methyl]propyl ester, (2Z)-(+)-

• Inchi： 1S/C21H22O7/c1-5-12(2)20(23)27-15(21(3,4)24)11-26-19-17-14(8-9-25-17)10-13-6-7-16(22)28-18(13)19/h5-10,15,24H,11H2,1-4H3/b12-5-
• InChI Key： VJVXQSFKTVUEFY-XGICHPGQSA-N
• SMILES： C(OC(COC1=C2OC(=O)C=CC2=CC2C=COC1=2)C(O)(C)C)(=O)/C(/C)=C\C

Computed Properties

• Exact Mass: 386.13655304g/mol
• Monoisotopic Mass: 386.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins